Cas no 19926-22-8 (Benz[a]anthracene-7,12-dicarboxaldehyde)
19926-22-8 structure
Product Name:Benz[a]anthracene-7,12-dicarboxaldehyde
CAS No:19926-22-8
MF:C20H12O2
MW:284.308085441589
CID:158267
PubChem ID:146677
Update Time:2025-04-19
Benz[a]anthracene-7,12-dicarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene-7,12-dicarboxaldehyde
- benzo[a]anthracene-7,12-dicarbaldehyde
- 7.12-Diformyl-benz<a>anthracen
- Tetraphene-7,12-dicarbaldehyde
- Benz[a]anthracene-7,12-dicarbaldehyde
- 19926-22-8
- VUJRBHIBORKESK-UHFFFAOYSA-N
- SCHEMBL11483782
- 7,12-Diformylbenz(a)anthracene
- DTXSID80173706
- BRN 1980374
- 7,12-Benz[a]anthracene dicarboxaldehyde
- Benz(a)anthracene-7,12-dicarboxaldehyde
-
- Inchi: 1S/C20H12O2/c21-11-18-15-7-3-4-8-16(15)19(12-22)20-14-6-2-1-5-13(14)9-10-17(18)20/h1-12H
- InChI Key: VUJRBHIBORKESK-UHFFFAOYSA-N
- SMILES: O=CC1C2C=CC=CC=2C(C=O)=C2C=CC3C=CC=CC=3C2=1
Computed Properties
- Exact Mass: 284.08400
- Monoisotopic Mass: 284.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.1412 (rough estimate)
- Boiling Point: 386.8°C (rough estimate)
- Flash Point: 204.1°C
- Refractive Index: 1.6440 (estimate)
- PSA: 34.14000
- LogP: 4.77120
Benz[a]anthracene-7,12-dicarboxaldehyde Security Information
- Storage Condition:Ventilation and low temperature drying
Benz[a]anthracene-7,12-dicarboxaldehyde Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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